1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride

• CAS No.: 649727-20-8
• Molecular Formula: C15H11ClN2O
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 1-isoquinolin-1-yl-4-methylpyrrole-3-carbonyl chloride
• InChI: InChI=1S/C15H11ClN2O/c1-10-8-18(9-13(10)14(16)19)15-12-5-3-2-4-11(12)6-7-17-15/h2-9H,1H3
• InChI Key: GQBLWWJTIWFOBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=C1C(=O)Cl)C2=NC=CC3=CC=CC=C32

Description

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride is a useful research compound. Its molecular formula is C15H11ClN2O and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 mL (137 mmol) of sulphinyl chloride are added at a temperature in the region of 20° C. under an argon atmosphere to 1.1 g (4.36 mmol) of 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole dissolved in 20 mL of chloroform. After stirring at the reflux point of the solvent for 2 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and is then brought back to dryness to give 1.18 g (4.36 mmol) of 3-chlorocarbonyl-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole in the form of a beige-coloured solid which is used directly in the following step.